Cas no 1643572-75-1 (2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative featuring a dihydrobenzopyran scaffold, commonly utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances shelf life and handling under ambient conditions, while the tetramethyl substitution improves solubility in organic solvents. The compound’s rigid benzopyran core facilitates controlled functionalization in medicinal chemistry and materials science applications. Its high purity and consistent reactivity make it suitable for synthesizing complex aromatic systems, particularly in pharmaceutical and agrochemical research. The product is typically supplied under inert conditions to ensure stability and optimal performance in palladium-catalyzed transformations.

2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1643572-75-1 structure

Product Name:2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1643572-75-1

MF:C₁₅H₂₁BO₃

MW:260.136444807053

MDL:MFCD28399371

CID:4610448

PubChem ID:121004981

Update Time:2025-10-29

2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 1H-2-Benzopyran, 3,4-dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-(ISOCHROMAN-7-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- 2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD28399371
- Inchi： 1S/C15H21BO3/c1-14(2)15(3,4)19-16(18-14)13-6-5-11-7-8-17-10-12(11)9-13/h5-6,9H,7-8,10H2,1-4H3
- InChI Key： BNPFUBALVXIEIX-UHFFFAOYSA-N
- SMILES： C1OCC2=CC(B3OC(C)(C)C(C)(C)O3)=CC=C2C1

2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM430392-100mg	2-(ISOCHROMAN-7-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE	1643572-75-1	95%+	100mg	$376	2022-09-02
Chemenu	CM430392-250mg	2-(ISOCHROMAN-7-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE	1643572-75-1	95%+	250mg	$523	2022-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1439248-100mg	2-(Isochroman-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1643572-75-1	98%	100mg	￥5103	2023-04-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1439248-250mg	2-(Isochroman-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1643572-75-1	98%	250mg	￥5636	2023-04-10
Enamine	EN300-2008925-0.05g	2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1643572-75-1	95%	0.05g	$218.0	2023-09-16
Enamine	EN300-2008925-0.1g	2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1643572-75-1	95%	0.1g	$326.0	2023-09-16
Enamine	EN300-2008925-0.25g	2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1643572-75-1	95%	0.25g	$466.0	2023-09-16
Enamine	EN300-2008925-0.5g	2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1643572-75-1	95%	0.5g	$735.0	2023-09-16
Enamine	EN300-2008925-1.0g	2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1643572-75-1	95%	1.0g	$943.0	2023-07-10
Enamine	EN300-2008925-2.5g	2-(3,4-dihydro-1H-2-benzopyran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1643572-75-1	95%	2.5g	$1848.0	2023-09-16